Cas no 6752-33-6 (Ethanol,2,2'-(hexylimino)bis-)

• Product Name: Ethanol,2,2'-(hexylimino)bis-
• CAS No: 6752-33-6
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• MDL: MFCD00020590
• CID: 518716
• Update Time: 2025-10-05

Ethanol,2,2'-(hexylimino)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(hexylimino)bis-
• 2 2-(HEXYLIMINO)DIETHANOL
• 2,2'-(HEXYLIMINO)DIETHANOL
• 2-[hexyl(2-hydroxyethyl)amino]ethanol
• n-Hexyl-2,2'-iminodiethanol

• MDL： MFCD00020590
• Inchi： 1S/C10H23NO2/c1-2-3-4-5-6-11(7-9-12)8-10-13/h12-13H,2-10H2,1H3
• InChI Key： GIACMWUKBLHAAG-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCCCCC

Computed Properties

• Exact Mass: 189.17300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9

Experimental Properties

• PSA: 43.70000
• LogP: 0.85330

Additional information on Ethanol,2,2'-(hexylimino)bis-

Comprehensive Analysis of Ethanol,2,2'-(hexylimino)bis- (CAS No. 6752-33-6): Properties, Applications, and Industry Trends

Ethanol,2,2'-(hexylimino)bis- (CAS No. 6752-33-6) is a specialized organic compound with a unique molecular structure, combining ethanol and hexylimino functional groups. This bifunctional alcohol derivative has garnered attention in industrial and research applications due to its versatile properties. The compound's surface-active characteristics and solubility profile make it particularly valuable in formulations requiring controlled hydrophilicity-lipophilicity balance.

Recent advancements in green chemistry have increased interest in Ethanol,2,2'-(hexylimino)bis- as a potential bio-based intermediate. Researchers are exploring its role in sustainable surfactant systems, aligning with global demands for eco-friendly alternatives to petroleum-derived chemicals. The compound's low volatility and thermal stability (up to 200°C) further enhance its appeal for high-temperature applications.

From a molecular perspective, the hexylimino bridge in 6752-33-6 provides unique steric effects that influence its reactivity patterns. This structural feature has shown promise in catalytic applications, particularly in asymmetric synthesis where chiral environments are crucial. Recent patent literature highlights its use as a ligand precursor in transition metal catalysis for pharmaceutical intermediates.

The solvent properties of Ethanol,2,2'-(hexylimino)bis- have been investigated for specialty coating formulations, where it demonstrates excellent film-forming characteristics. Its balanced polarity spectrum enables compatibility with both hydrophobic resins and water-based systems, addressing a key challenge in coating technology. Industry reports suggest growing adoption in high-performance paints and electronic material coatings.

Analytical characterization of CAS 6752-33-6 reveals distinctive spectroscopic signatures, particularly in NMR spectroscopy where the hexylimino protons appear as a characteristic multiplet between 2.5-3.0 ppm. These markers facilitate quality control in industrial production. Advanced mass spectrometry studies have further elucidated its fragmentation patterns, supporting method development for trace analysis in complex matrices.

Emerging applications in personal care formulations leverage the compound's mildness profile and emollient properties. Cosmetic chemists are evaluating its potential as a multifunctional additive that can simultaneously serve as a viscosity modifier and delivery enhancer for active ingredients. This aligns with consumer demand for multitasking cosmetic ingredients that simplify formulations.

From a regulatory standpoint, Ethanol,2,2'-(hexylimino)bis- has been reviewed under major chemical inventory programs including TSCA and REACH. Current data indicates favorable toxicological profiles at typical use concentrations, though comprehensive ecotoxicity assessments are ongoing. The compound's biodegradation pathways are being actively studied to address environmental fate concerns.

In the textile industry, derivatives of 6752-33-6 have shown promise as fiber modifiers that improve dye affinity and moisture management. The amino alcohol functionality enables covalent bonding with cellulosic fibers, creating permanent modifications that survive multiple wash cycles. This application taps into the growing market for performance-enhanced textiles with built-in functionalities.

Recent computational chemistry studies have modeled the conformational behavior of Ethanol,2,2'-(hexylimino)bis-, revealing preferred molecular geometries that explain its observed physicochemical properties. These insights are guiding the design of next-generation analogs with tailored characteristics for specific applications. The compound serves as an important structural template in molecular design projects.

Supply chain analyses indicate stable production capacity for CAS 6752-33-6 across major chemical manufacturing regions. Quality specifications typically require ≥98% purity, with strict controls on residual solvents and heavy metal content. The compound's storage stability under nitrogen atmosphere has been documented for up to 24 months, supporting its use in long-cycle industrial processes.

Looking ahead, research directions for Ethanol,2,2'-(hexylimino)bis- include exploration of its polymeric derivatives and potential in energy storage materials. Early-stage investigations suggest possible utility in battery electrolyte formulations due to its redox stability and ionic conductivity characteristics. These developments position the compound at the intersection of materials science and energy technology innovation.